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Compound of Interest

Sodium 4-formylbenzene-1,3-
Compound Name:
disulfonate

Cat. No.: B051454

CAS Number: 33513-44-9 Hydrate CAS Number: 207291-88-1

This technical guide provides an in-depth overview of Sodium 4-formylbenzene-1,3-
disulfonate, a versatile organic compound with applications in proteomics, materials science,
and potentially drug development. This document is intended for researchers, scientists, and
professionals in drug development, offering a centralized resource on its properties, synthesis,
analysis, and potential applications.

Chemical and Physical Properties

Sodium 4-formylbenzene-1,3-disulfonate is a water-soluble aromatic compound
characterized by the presence of a reactive aldehyde group and two sulfonate groups. These
functional groups impart unique chemical properties, making it a valuable tool in various
scientific disciplines.
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Property Value Source

Molecular Formula C7HaNaz207S:2 [1112]

Molecular Weight 310.20 g/mol [1]
White to off-white powder or

Appearance
crystals

Purity >97% [1]

Solubility Soluble in water [3]
Room temperature, under inert

Storage [4]

atmosphere

Synthesis and Purification

While specific, detailed peer-reviewed synthesis protocols for Sodium 4-formylbenzene-1,3-
disulfonate are not readily available in the public domain, a plausible synthetic route can be
extrapolated from patents describing the synthesis of analogous compounds like
benzaldehyde-2,4-disulfonic acid salts.[5][6] The general approach involves the sulfonation of a
substituted benzaldehyde.

Hypothetical Experimental Protocol: Synthesis

This protocol is a hypothetical example based on the synthesis of similar compounds and
should be optimized for safety and efficiency in a laboratory setting.

e Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a reflux
condenser, a dropping funnel, and a magnetic stirrer.

o Sulfonation: Charge the flask with a suitable starting material, such as 4-
formylbenzenesulfonic acid. Slowly add fuming sulfuric acid (oleum) from the dropping funnel
while maintaining a controlled temperature. The reaction is typically exothermic and may
require cooling.

e Reaction Monitoring: Monitor the progress of the reaction by techniques such as Thin Layer
Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).
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o Work-up: Once the reaction is complete, carefully quench the reaction mixture by pouring it
onto ice.

o Neutralization: Neutralize the acidic solution with a sodium-based alkali, such as sodium
hydroxide or sodium carbonate, to precipitate the disodium salt.

« Isolation: Isolate the crude product by filtration.

Experimental Protocol: Purification

The purification of aryl sulfonic acids and their salts can be challenging due to their high water
solubility.[7][8] Common methods include recrystallization and ion-exchange chromatography.

» Recrystallization:

o

Dissolve the crude Sodium 4-formylbenzene-1,3-disulfonate in a minimal amount of hot
water.

o If necessary, treat with activated charcoal to remove colored impurities.
o Filter the hot solution to remove any insoluble materials.
o Allow the solution to cool slowly to induce crystallization.

o Collect the purified crystals by filtration and wash with a small amount of cold solvent (e.g.,
ethanol or a water/ethanol mixture).

o Dry the crystals under vacuum.
e lon-Exchange Chromatography:

o Prepare a column with a suitable ion-exchange resin (e.g., a strongly basic anion-
exchange resin).

o Dissolve the crude product in water and load it onto the column.

o Wash the column with deionized water to remove inorganic salts and non-ionic impurities.
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o Elute the desired product using a salt gradient (e.g., an increasing concentration of NaCl
solution).

o Collect fractions and analyze them by HPLC to identify those containing the pure product.

o Combine the pure fractions and desalt if necessary (e.g., by dialysis or reverse-phase
chromatography).

Analytical Methods

A combination of spectroscopic and chromatographic techniques can be used to characterize
and assess the purity of Sodium 4-formylbenzene-1,3-disulfonate.

Analytical Technique Purpose

1H and 13C NMR Spectroscopy Structural elucidation and confirmation.

High-Performance Liquid Chromatography ) o
Purity assessment and quantification.

(HPLC)
Liguid Chromatography-Mass Spectrometry Molecular weight determination and impurity
(LC-MS) profiling.

Fourier-Transform Infrared (FTIR) Spectroscopy  ldentification of functional groups.

Exemplary Experimental Protocol: HPLC Analysis

This is an example protocol based on methods for similar aromatic sulfonated compounds and
may require optimization.

e Column: Areverse-phase C18 column is a suitable starting point.

o Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium
acetate or phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol).

o Detection: UV detection at a wavelength where the aromatic ring exhibits strong absorbance
(e.g., around 254 nm).
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e Sample Preparation: Dissolve a known amount of the compound in the mobile phase or
water.

Applications in Research and Development

The bifunctional nature of Sodium 4-formylbenzene-1,3-disulfonate makes it a valuable
reagent in several areas of research.

Proteomics and Bioconjugation

The aldehyde group can react with primary amines, such as the N-terminus of proteins or the
side chain of lysine residues, to form a Schiff base. This reaction can be stabilized by reduction
to form a stable secondary amine linkage. This reactivity makes it a useful crosslinking agent
for studying protein-protein interactions. The sulfonate groups enhance the water solubility of
the crosslinker, which is advantageous for biological applications.

Below is a conceptual workflow for using Sodium 4-formylbenzene-1,3-disulfonate as a
protein crosslinking agent.

Preparation
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Protein Crosslinking Workflow.
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Drug Delivery

Aldehyde-containing molecules are explored as crosslinkers for creating hydrogels and other
drug delivery systems.[9] The ability of the aldehyde to react with amines on polymers like
chitosan can be used to form stable drug-eluting matrices. The sulfonated nature of this
particular compound could influence the hydrophilicity and drug release properties of such
systems.

Potential Role in Signaling Pathways

Currently, there is no direct evidence in the scientific literature linking Sodium 4-
formylbenzene-1,3-disulfonate to specific signaling pathways. However, its reactivity and
structural features suggest potential avenues for investigation. As a protein-modifying agent, it
could potentially be used to:

e Probe Protein Function: By crosslinking proteins within a signaling complex, it could help to
identify interacting partners and stabilize transient interactions for analysis.

o Develop Targeted Therapeutics: If conjugated to a targeting moiety (e.g., an antibody or a
small molecule ligand), the aldehyde could be used to deliver a payload or to selectively
crosslink proteins at a specific cellular location.

The sulfonate groups may also influence cellular uptake and distribution, a key factor in the
efficacy of any potential therapeutic agent.[10][11]

The following diagram illustrates a hypothetical scenario where a conjugate of this molecule
could be used to modulate a cell surface receptor signaling pathway.
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Hypothetical Signaling Pathway Modulation.

Conclusion

Sodium 4-formylbenzene-1,3-disulfonate is a chemical entity with established utility and
further potential in various research fields. Its water solubility and reactive aldehyde group
make it a valuable tool for bioconjugation and materials science. While its direct role in drug
development and interaction with signaling pathways remains to be elucidated, its chemical
properties provide a strong foundation for future investigations in these areas. This guide
serves as a comprehensive starting point for researchers interested in exploring the
applications of this versatile compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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